Cas no 885270-66-6 (4-(2-aminoethyl)-N,N-diethylbenzamide)

• Product Name: 4-(2-aminoethyl)-N,N-diethylbenzamide
• CAS No: 885270-66-6
• MF: C₁₃H₂₀N₂O
• MW: 220.310703277588
• MDL: MFCD04114533
• CID: 710742
• PubChem ID: 40430242
• Update Time: 2025-06-11

4-(2-aminoethyl)-N,N-diethylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide,4-(2-aminoethyl)-N,N-diethyl-
• 4-(2-aminoethyl)-N,N-diethylbenzamide
• 4-(2-AMINO-ETHYL)-N,N-DIETHYLBENZAMIDE,
• 4-(2-AMINO-ETHYL)-N,N-DIETHYL-BENZAMIDE
• Benzamide,4-(2-aminoethyl)-N,N-diethyl
• 4-(2-Aminoethyl)-N,N-diethylbenzamide (ACI)
• YPNJSWQKAZEDJY-UHFFFAOYSA-N
• SCHEMBL3606495
• DTXSID30654398
• 4-(2-Amino-ethyl)-N,N-diethyl-benzamide, AldrichCPR
• SB39373
• 885270-66-6
• MFCD04114533
• AKOS013554643

• MDL： MFCD04114533
• Inchi： 1S/C13H20N2O/c1-3-15(4-2)13(16)12-7-5-11(6-8-12)9-10-14/h5-8H,3-4,9-10,14H2,1-2H3
• InChI Key： YPNJSWQKAZEDJY-UHFFFAOYSA-N
• SMILES： O=C(N(CC)CC)C1C=CC(CCN)=CC=1

Computed Properties

• Exact Mass: 220.15800
• Monoisotopic Mass: 220.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• PSA: 46.33000
• LogP: 2.37010

Additional information on 4-(2-aminoethyl)-N,N-diethylbenzamide

Comprehensive Overview of 4-(2-aminoethyl)-N,N-diethylbenzamide (CAS No. 885270-66-6): Properties, Applications, and Industry Insights

4-(2-aminoethyl)-N,N-diethylbenzamide (CAS No. 885270-66-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features. This compound, often referred to by its CAS number 885270-66-6, belongs to the class of benzamide derivatives, which are widely studied for their potential therapeutic applications. The presence of both aminoethyl and diethyl functional groups in its structure makes it a versatile intermediate in synthetic chemistry.

In recent years, the demand for 4-(2-aminoethyl)-N,N-diethylbenzamide has increased, particularly in the field of drug discovery. Researchers are exploring its role as a building block for novel small-molecule inhibitors and receptor modulators. Its molecular formula, C13H20N2O, and molecular weight of 220.31 g/mol, make it suitable for various high-throughput screening assays. The compound's solubility in organic solvents like DMSO and ethanol further enhances its utility in laboratory settings.

One of the most frequently asked questions about CAS No. 885270-66-6 is its stability under different conditions. Studies indicate that this compound exhibits excellent thermal stability, making it suitable for reactions requiring elevated temperatures. Additionally, its amine functionality allows for easy derivatization, enabling the synthesis of more complex molecules. This property aligns with the growing trend of structure-activity relationship (SAR) studies in medicinal chemistry.

The synthesis of 4-(2-aminoethyl)-N,N-diethylbenzamide typically involves multi-step organic reactions, including amidation and reduction processes. Recent advancements in green chemistry have prompted researchers to explore eco-friendly synthetic routes for this compound, reducing the use of hazardous reagents. This shift is in response to the increasing emphasis on sustainable chemical practices in the pharmaceutical industry.

From an analytical perspective, 885270-66-6 can be characterized using techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure high purity levels, which are critical for research applications. The compound's chromatographic behavior has been extensively documented, aiding in its identification and quantification in complex matrices.

In the context of drug development, 4-(2-aminoethyl)-N,N-diethylbenzamide has shown promise as a precursor for compounds targeting neurological disorders. Its structural similarity to known neurotransmitter analogs has sparked interest in its potential to cross the blood-brain barrier. This aligns with current research trends focusing on central nervous system (CNS) therapeutics.

The global market for fine chemicals like CAS No. 885270-66-6 is expected to grow steadily, driven by the expanding pharmaceutical and biotechnology sectors. Quality control remains a top priority, with manufacturers adhering to strict Good Manufacturing Practices (GMP) standards. Regulatory compliance, particularly concerning REACH and FDA guidelines, is another critical aspect of its commercial production.

For researchers working with 4-(2-aminoethyl)-N,N-diethylbenzamide, proper storage conditions are essential to maintain its integrity. The compound should be kept in a cool, dry place, preferably under inert atmosphere, to prevent degradation. Safety data sheets (SDS) provide detailed information on handling procedures, reflecting the industry's commitment to laboratory safety protocols.

Looking ahead, the applications of 885270-66-6 may expand into material science and catalysis, given its unique chemical properties. The compound's potential role in metal-organic frameworks (MOFs) and polymer chemistry is currently under investigation, opening new avenues for interdisciplinary research.

In conclusion, 4-(2-aminoethyl)-N,N-diethylbenzamide (CAS No. 885270-66-6) represents an important chemical entity with diverse applications in modern science. Its continued study will likely yield valuable insights for drug discovery, material development, and beyond, making it a compound of enduring interest to researchers worldwide.